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Compound of Interest

(1-Methylhexyllammonium
Compound Name:
sulphate

Cat. No.: B12349352

An Important Note on CAS Number Identification: The CAS number provided in the topic, 3595-
14-0, is sparsely documented and often conflicts with more extensive chemical databases. The
preponderance of scientific literature and commercial chemical data indicates that the
compound commonly known as (1-Methylhexyl)ammonium sulphate, or more formally as
Tuaminoheptane sulfate, is correctly identified by the CAS number 6411-75-2. This guide will
focus on the substantial body of research associated with CAS number 6411-75-2, as it aligns
with the chemical name provided and allows for a comprehensive technical overview as
requested.

Introduction

(1-Methylhexyl)ammonium sulphate, systematically known as bis(heptan-2-amine) sulfate
and widely referred to as Tuaminoheptane sulfate, is a sympathomimetic amine. Historically, it
has been utilized primarily as a nasal decongestant due to its vasoconstrictive properties.[1][2]
Its stimulant effects have also led to its inclusion on the World Anti-Doping Agency's list of
prohibited substances.[1] This technical guide provides a detailed overview of the
physicochemical properties, synthesis, analytical methods, pharmacology, and key
experimental protocols related to Tuaminoheptane sulfate, intended for researchers, scientists,
and professionals in drug development.

Physicochemical Properties
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Tuaminoheptane sulfate is the salt formed from two equivalents of the aliphatic primary amine,
2-aminoheptane (also known as 1-methylhexylamine), and one equivalent of sulfuric acid. The
free base, 2-aminoheptane, is a volatile liquid at room temperature. The sulfate salt is a more
stable, water-soluble crystalline solid, making it suitable for pharmaceutical formulations.[3]

Property Value Reference

] bis(heptan-2-amine); sulfuric
Chemical Name "
aci

Tuaminoheptane sulfate, 2-
Synonyms ) [4]
Aminoheptane sulfate

CAS Number 6411-75-2 [4]
Molecular Formula C14H36N204S [5]
Molecular Weight 328.51 g/mol [5]
Appearance Crystalline solid General knowledge
Solubility Readily soluble in water [3]
pKa (of 2-aminoheptane) 10.7 (at 19°C) [3]

Synthesis and Manufacturing
The synthesis of Tuaminoheptane sulfate involves a two-step process: the synthesis of the free
base, 2-aminoheptane, followed by its conversion to the sulfate salt.

3.1 Synthesis of 2-Aminoheptane via Reductive Amination

A common and efficient method for the synthesis of 2-aminoheptane is the reductive amination
of heptan-2-one.[6][7] This one-pot reaction involves the formation of an imine intermediate
from the ketone and an amine source (e.g., ammonia), which is then reduced in situ to the
corresponding amine.

Experimental Protocol: Reductive Amination of Heptan-2-one
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve heptan-2-one in a suitable solvent such as
methanol or ethanol.

e Amine Source: Add a source of ammonia, such as ammonium acetate or a solution of
ammonia in methanol.

e Reducing Agent: Slowly add a reducing agent. Sodium cyanoborohydride (NaBHsCN) is
often preferred as it is selective for the iminium ion over the ketone, minimizing side
reactions.[7] Sodium borohydride (NaBHa4) can also be used, sometimes in the presence of
an acid catalyst.[8][9]

e Reaction Conditions: The reaction is typically stirred at room temperature for several hours to
overnight. The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

e Work-up and Purification: Upon completion, the reaction is quenched by the addition of
water. The pH is adjusted to be basic to ensure the amine is in its free base form. The
agueous layer is then extracted with an organic solvent (e.g., diethyl ether or
dichloromethane). The combined organic layers are dried over an anhydrous salt (e.qg.,
sodium sulfate), filtered, and the solvent is removed under reduced pressure. The resulting
crude 2-aminoheptane can be purified by distillation.

3.2 Formation of Tuaminoheptane Sulfate

The purified 2-aminoheptane free base is then converted to its sulfate salt to improve its
stability and solubility for pharmaceutical applications.

Experimental Protocol: Salt Formation

» Dissolution: Dissolve the purified 2-aminoheptane in a suitable organic solvent, such as
ethanol or isopropanol.

e Acid Addition: Slowly add a stoichiometric amount of sulfuric acid (H2SOa4) (one mole of
sulfuric acid for every two moles of 2-aminoheptane) to the solution while stirring. The
addition is often done dropwise and the mixture may be cooled in an ice bath to control any
exothermic reaction.
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o Precipitation and Isolation: The Tuaminoheptane sulfate salt will precipitate out of the
solution. The precipitation can be encouraged by cooling the mixture.

 Purification: The precipitated solid is collected by filtration, washed with a small amount of
cold solvent to remove any impurities, and then dried under vacuum to yield the final
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12349352#1-methylhexyl-ammonium-sulphate-cas-
number-3595-14-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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